3,4,5-Trifluorophenyldiazonium tetrafluoroborate

• Molecular Formula: C6H2BF7N2
• Molecular Weight: 245.90 g/mol
• IUPAC Name: 3,4,5-trifluorobenzenediazonium;tetrafluoroborate
• InChI: InChI=1S/C6H2F3N2.BF4/c7-4-1-3(11-10)2-5(8)6(4)9;2-1(3,4)5/h1-2H;/q+1;-1
• InChI Key: UGIBRDAZCVDJTG-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.C1=C(C=C(C(=C1F)F)F)[N+]#N

Description

3,4,5-Trifluorophenyldiazonium tetrafluoroborate is a useful research compound. Its molecular formula is C6H2BF7N2 and its molecular weight is 245.90 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice-cooled solution of 3,4,5-trifluoroaniline (2.00 g; 13.6 mmol) in 50% tetrafluoroboric acid (5.0 ml) was added dropwise, with stirring, a solution of sodium nitrite (1.04 g; 15.1 mmol) in water (1.5 ml). After a further 15 minutes at 0° C., the precipitated solid was filtered off and washed with cold diethyl ether. After drying under reduced pressure, 2.91 g (11.8 mmol; 87% of theory) of the title compound were obtained in the form of a colorless powder.